Ruthenium(ii)/acetate catalyzed intermolecular dehydrogenative ortho C–H silylation of 2-aryl N-containing heterocycles†
Organic & Biomolecular Chemistry Pub Date: 2019-03-30 DOI: 10.1039/C9OB00609E
Abstract
The first application of a RuHCl(CO)(PPh3)3–OAc catalytic system on the selective intermolecular mono C–H silylation of 2-aryl N-heterocycles using HSiEt3 as the silylating reagent has been described. This protocol features good functional group tolerance and high regioselectivity, and has potential for gram scale-up, which provides a convenient and practical pathway for the synthesis of versatile organosilane compounds. This catalytic system can also be applied to the silylation of challenging sp3 C–H bonds.
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